Cas no 941945-81-9 (N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide)

• Product Name: N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide
• CAS No: 941945-81-9
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 6621457
• PubChem ID: 7593307
• Update Time: 2025-06-09

N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-2-phenylacetamide
• N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide
• F2724-0657
• N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-2-phenylacetamide
• 941945-81-9
• AKOS024673272

• Inchi： 1S/C22H22N4O2/c27-22(16-17-4-2-1-3-5-17)23-19-8-6-18(7-9-19)20-10-11-21(25-24-20)26-12-14-28-15-13-26/h1-11H,12-16H2,(H,23,27)
• InChI Key： ONJOKDHRQUDESP-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=C(C3C=CC(=CC=3)NC(CC3C=CC=CC=3)=O)N=N2)CC1

Computed Properties

• Exact Mass: 374.17427596g/mol
• Monoisotopic Mass: 374.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide

N-(4-(6-Morpholinopyridazin-3-yl)phenyl)-2-Phenylacetamide: A Comprehensive Overview

N-(4-(6-Morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide (CAS No. 941945-81-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridazine class and features a morpholine ring, making it a versatile molecule with potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The molecular formula of N-(4-(6-Morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide is C₂₁H₂₃N₃O₂, with a molecular weight of approximately 357.42 g/mol. The compound consists of a phenylacetamide moiety attached to a substituted pyridazine ring, which itself is functionalized with a morpholine group. This unique structural arrangement confers the molecule with specific physicochemical properties that are crucial for its biological activities. The compound is typically synthesized through multi-step reactions involving the coupling of an appropriate phenylacetic acid derivative with a substituted pyridazine intermediate.

Synthesis Methods

The synthesis of N-(4-(6-Morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide has been explored in various studies, with several efficient routes reported in the literature. One common approach involves the reaction of 6-morpholinopyridazine-3-carbaldehyde with 4-bromophenylboronic acid to form the intermediate boronic ester, followed by coupling with 2-phenylacetic acid using standard amide coupling conditions. Another method involves the palladium-catalyzed coupling of 6-morpholinopyridazine-3-boronic acid with 4-bromoaniline, followed by acylation with 2-phenylacetyl chloride. These synthetic strategies have been optimized to achieve high yields and purity, making the compound accessible for further biological evaluation.

Biological Activities and Therapeutic Potential

N-(4-(6-Morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide has been investigated for its potential therapeutic applications in various disease models. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Recent studies have shown that this compound exhibits potent inhibitory effects on specific ion channels, such as voltage-gated potassium channels (Kv) and transient receptor potential (TRP) channels. These properties make it a promising candidate for the treatment of neurological disorders, including epilepsy and chronic pain.

In addition to its ion channel modulating activity, N-(4-(6-Morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide has also been studied for its anti-inflammatory and anti-cancer properties. Preclinical research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of arthritis. Furthermore, it has shown selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. These findings suggest that the compound may have dual therapeutic benefits in treating both inflammatory diseases and cancer.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing N-(4-(6-Morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers and patients with specific conditions. Early data from these trials have shown favorable safety profiles and pharmacokinetic parameters, paving the way for further clinical development.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of N-(4-(6-Morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide to enhance its potency and selectivity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to identify key structural features that contribute to its biological activities. These insights are guiding the design of novel analogs with improved therapeutic properties.

Conclusion

N-(4-(6-Morpholinopyridazin-3-yl)phenyl)-2-phenylacetamide (CAS No. 941945-81-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its ability to modulate ion channels and exhibit anti-inflammatory and anti-cancer properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As clinical trials progress and more data become available, this compound may offer new treatment options for patients suffering from neurological disorders, inflammatory diseases, and cancer.